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Compound of Interest

Compound Name: 2-Ethoxy-2-ethylhexan-1-amine

Cat. No.: B13636875 Get Quote

A Predictive Toxicology & Handling Guide for Research
Scientists
Part 1: Executive Summary & Chemical Identity
2-Ethoxy-2-ethylhexan-1-amine is a specialized aliphatic ether-amine intermediate used

primarily in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly in

medicinal chemistry programs targeting kinase inhibitors or GPCR ligands.

Crucial Safety Notice: Unlike common commodity chemicals (e.g., 2-Ethylhexylamine), this

specific CAS number (1466397-84-1) lacks a standardized, globally harmonized Safety Data

Sheet (SDS) derived from extensive animal testing. Therefore, this guide utilizes Structure-

Activity Relationship (SAR) analysis to establish a "Precautionary Safety Profile."

Immediate Hazard Classification (Predicted):

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Serious Eye Damage: Category 1 (Irreversible damage).

Acute Toxicity: Category 3/4 (Toxic/Harmful if swallowed or absorbed).

Chemical Identification Table
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Parameter Data Notes

Chemical Name
2-Ethoxy-2-ethylhexan-1-

amine
Systematic IUPAC Name

CAS Number 1466397-84-1 Unique Identifier

Molecular Formula C₁₀H₂₃NO

Molecular Weight 173.30 g/mol

Structural Class Aliphatic Ether-Amine
Primary amine with beta-

ethoxy substitution

Physical State Liquid (Predicted) Colorless to pale yellow

Predicted LogP ~2.32
Lipophilic (High skin

absorption potential)

Predicted Boiling Point ~190°C - 210°C
Higher than 2-ethylhexylamine

(169°C)

Part 2: Toxicological Profile (SAR Analysis)
As a Senior Scientist, I must emphasize that in the absence of compound-specific LD50 data,

we rely on Read-Across methodology. We compare the target molecule to its closest structural

analog, 2-Ethylhexylamine (CAS 104-75-6), while accounting for the ethoxy group modification.

Mechanism of Toxicity[3][4][5]
Primary Amine Group (-NH₂): The nucleophilic nitrogen is highly basic. Upon contact with

biological tissue, it rapidly protonates, causing immediate alkaline hydrolysis of cell

membranes (saponification of lipids) and protein denaturation. This results in chemical burns.

[1]

Ethoxy & Ethyl Hexyl Tail: The lipophilic tail (C8 backbone + Ethoxy) facilitates rapid

penetration through the stratum corneum. This "carrier effect" suggests that systemic toxicity

(neurotoxicity or hepatotoxicity) may occur faster than with smaller, hydrophilic amines.

Predicted Hazard Data Table
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Endpoint Predicted Classification
Rationale (Read-Across
from 2-Ethylhexylamine)

Acute Oral Tox Category 4 (Harmful)

Analog LD50 (Rat) is ~450

mg/kg. The ether group may

slightly reduce potency but

increases absorption.

Acute Dermal Tox Category 3 (Toxic)

High lipophilicity (LogP >2)

suggests rapid transdermal

uptake.

Skin Corrosion Category 1B

pH > 11.5. Causes necrosis

within minutes to hours of

exposure.

Eye Damage Category 1

Primary amines cause corneal

opacity and irreversible vision

loss.

Sensitization Possible

Aliphatic amines are known

sensitizers; potential for

allergic contact dermatitis.

Visualizing the Toxicity Pathway
The following diagram illustrates the Structure-Activity Relationship (SAR) leading to the

predicted hazards.
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Figure 1: SAR Analysis linking functional groups to predicted toxicological outcomes.

Part 3: Safety Data Sheet (SDS) Core Protocols
This section serves as the de facto SDS for laboratory handling.

Personal Protective Equipment (PPE) Matrix
Respiratory: Full-face respirator with ABEK (Amine/Organic Vapor) cartridges. Do NOT rely

on standard N95s as they do not stop caustic vapors.

Hands:Laminate film (Silver Shield) or Supported Neoprene gloves.

Warning: Nitrile gloves may degrade rapidly (breakthrough < 15 mins) with ether-amines.

Double-gloving is mandatory if using Nitrile.

Eyes: Chemical splash goggles + Face shield.[1] (Contact lenses are strictly prohibited).

Body: Chemical-resistant lab coat or Tyvek suit.

First Aid Response (Self-Validating Protocol)
Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained

personnel only). Validation: Symptoms (burning sensation) should subside within 10 mins; if

not, seek ER.

Skin Contact:

IMMEDIATE: Drench with water for 15 minutes.[1]

Neutralize: Do NOT use vinegar. Continue water flush.[1]

Validation: pH paper test on skin surface should read neutral (pH 7).

Eye Contact: Flush for 30 minutes minimum. Force eyelids open. Immediate

ophthalmological consult is required.

Spill & Release Workflow
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Scenario: 50mL spill in a fume hood.

Evacuate the immediate area (10m radius).

Don PPE (Full face respirator, Silver Shield gloves).

Contain with sand or non-combustible absorbent (Vermiculite). Do not use sawdust (fire

hazard).

Neutralize cautiously with dilute sodium bisulfate or citric acid (exothermic reaction risk).

Dispose as hazardous chemical waste (Tag: "Corrosive, Toxic, Organic").

Part 4: Handling & Synthesis Decision Tree
This workflow guides the researcher through the safe use of this chemical in synthesis (e.g.,

amide coupling or SN2 reactions).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13636875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Synthesis Planning

Is Fume Hood
Velocity > 100 fpm?

STOP: Maintenance Required

No

Verify PPE:
Face Shield + Laminate Gloves

Yes

Dispensing:
Use Glass/Teflon Syringe

(Avoid Polycarbonate)

Reaction:
Monitor Exotherm

(Amine + Acid/Electrophile)

Quench:
Acidify slowly to pH < 3
(Traps amine as salt)

Waste:
Aqueous Stream (if salt)

Organic Stream (if free base)

Click to download full resolution via product page

Figure 2: Operational safety workflow for synthesis involving 2-Ethoxy-2-ethylhexan-1-amine.
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ChemScene. (2024). Product Analysis: 2-Ethoxy-2-ethylhexan-1-amine (CAS 1466397-84-

1).[2][1] Retrieved from
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PubChem. (2024). Compound Summary: 2-Ethylhexylamine.

Disclaimer:This guide is for informational purposes only and intended for qualified scientific

personnel. The absence of specific toxicological data for CAS 1466397-84-1 necessitates the

use of the "Precautionary Principle." Always assume the highest level of toxicity and corrosivity

when handling research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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